tert-Butyl 2-bromo-2-methylbutanoate

• CAS No.: 88745-91-9
• Molecular Formula: C9H17BrO2
• Molecular Weight: 237.13 g/mol
• IUPAC Name: tert-butyl 2-bromo-2-methylbutanoate
• InChI: InChI=1S/C9H17BrO2/c1-6-9(5,10)7(11)12-8(2,3)4/h6H2,1-5H3
• InChI Key: GNUAVBFJGRWSDE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C(=O)OC(C)(C)C)Br

Description

Tert-Butyl 2-bromo-2-methylbutanoate is a useful research compound. Its molecular formula is C9H17BrO2 and its molecular weight is 237.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of about 40 ml of isobutene, 40 g of 2-bromo-2-methylbutyric acid, 1 ml of concentrated sulfuric acid, and 20 ml of dry ethyl ether was reacted in a closed tube overnight at room temperature. After the reaction was over, the reaction mixture was dispersed in a mixture of 150 ml of ice-water and 10 g of sodium hydrogencarbonate and extracted with 200 ml and then 100 ml of ether. The organic layers were collected, washed twice each time with 50 ml of water and then once with 50 ml of a saturated aqueous sodium chloride solution, and after drying with anhydrous magnesium sulfate, ether was distilled off to provide 36.3 g of tert-butyl 2-bromo-2-methylbutyrate.